Cas no 13641-86-6 (2-Furancarboxaldehyde,5-nitro-, 2-(2-hydroxyethyl)hydrazone)

2-Furancarboxaldehyde,5-nitro-, 2-(2-hydroxyethyl)hydrazone structure
13641-86-6 structure
Product Name:2-Furancarboxaldehyde,5-nitro-, 2-(2-hydroxyethyl)hydrazone
CAS No:13641-86-6
MF:C7H9N3O4
MW:199.164061307907
CID:236154
PubChem ID:9561686
Update Time:2025-04-19

2-Furancarboxaldehyde,5-nitro-, 2-(2-hydroxyethyl)hydrazone Chemical and Physical Properties

Names and Identifiers

    • 2-Furancarboxaldehyde,5-nitro-, 2-(2-hydroxyethyl)hydrazone
    • 2-[(2E)-2-[(5-nitrofuran-2-yl)methylidene]hydrazinyl]ethanol
    • 5-Nitro-2-furaldehyde N'-(2-hydroxyethyl)hydrazone
    • 5-Nitro-2-furancarboxaldehyde (2-hydroxyethyl)hydrazone
    • C15178
    • NSC68646
    • NSC-68646
    • UNII-GV5F88RWEC
    • 2-Furancarboxaldehyde, 5-nitro-, (2-hydroxyethyl)hydrazone
    • CHEBI:79696
    • GV5F88RWEC
    • DTXSID40159783
    • 2-FURANCARBOXALDEHYDE, 5-NITRO-, 2-(2-HYDROXYETHYL)HYDRAZONE
    • NSC 68646
    • 2-FURALDEHYDE, 5-NITRO-, (2-HYDROXYETHYL)HYDRAZONE
    • 2-(2-HYDROXYETHYL)HYDRAZONE-2-FURANCARBOXALDEHYDE, 5-NITRO-
    • 13641-86-6
    • Inchi: 1S/C7H9N3O4/c11-4-3-8-9-5-6-1-2-7(14-6)10(12)13/h1-2,5,8,11H,3-4H2/b9-5+
    • InChI Key: JILHVDOZTJSMFJ-WEVVVXLNSA-N
    • SMILES: O1C(=CC=C1/C=N/NCCO)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.05937
  • Monoisotopic Mass: 199.05930578g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • PSA: 100.9
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